Cas no 5097-12-1 (Benzene, 1,1'-sulfonylbis[2-methyl-)

Benzene, 1,1'-sulfonylbis[2-methyl- Properties

Names and Identifiers

• 1-METHYL-2-(2-METHYLBENZENESULFONYL)BENZENE
• SCHEMBL475089
• Bis(methylphenyl) sulphone
• 5097-12-1
• Benzene, 1,1'-sulfonylbis[2-methyl-
• 2,2'-Dimethyldiphenyl sulfone
• o-Tolyl sulfone
• Bis(o-tolyl)sulfone
• NS00020615
• 1-Methyl-2-[(2-methylphenyl)sulfonyl]benzene #
• 25551-17-1
• EINECS 247-100-2
• KZCDMIJHGSSDFO-UHFFFAOYSA-N
• DTXSID70180247
• 1-Methyl-2-[(2-methylphenyl)sulfonyl]benzene
• Di-o-Tolyl sulfone
• Benzene, 1,1'-sulfonylbis*2-methyl-
• ditolylsulfone
• +Expand

• InChIKey： KZCDMIJHGSSDFO-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14O2S/c1-11-7-3-5-9-13(11)17(15,16)14-10-6-4-8-12(14)2/h3-10H,1-2H3
• SMILES： CC1=CC=CC=C1S(=O)(=O)C2=CC=CC=C2C

Computed Properties

• Exact Mass: 246.07152
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 246.07145086g/mol
• Heavy Atom Count: 17
• Complexity: 314
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14